Cas no 126048-07-5 (Hexanoic acid, 6-[(tetrahydro-2H-pyran-2-yl)oxy]-, methyl ester)

Hexanoic acid, 6-[(tetrahydro-2H-pyran-2-yl)oxy]-, methyl ester structure
126048-07-5 structure
Product name:Hexanoic acid, 6-[(tetrahydro-2H-pyran-2-yl)oxy]-, methyl ester
CAS No:126048-07-5
MF:C12H22O4
MW:230.300684452057
CID:1218663
PubChem ID:10955377

Hexanoic acid, 6-[(tetrahydro-2H-pyran-2-yl)oxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 6-[(tetrahydro-2H-pyran-2-yl)oxy]-, methyl ester
    • methyl 6-(oxan-2-yloxy)hexanoate
    • 126048-07-5
    • SCHEMBL10705365
    • DTXSID80449711
    • Inchi: InChI=1S/C12H22O4/c1-14-11(13)7-3-2-5-9-15-12-8-4-6-10-16-12/h12H,2-10H2,1H3
    • InChI Key: RXIZPTUJJOZXSR-UHFFFAOYSA-N
    • SMILES: COC(=O)CCCCCOC1CCCCO1

Computed Properties

  • Exact Mass: 230.15186
  • Monoisotopic Mass: 230.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76

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